Cas no 1804934-22-2 (2,4-Dibromo-3-fluorothiophenol)

• Product Name: 2,4-Dibromo-3-fluorothiophenol
• CAS No: 1804934-22-2
• MF: C₆H₃Br₂FS
• MW: 285.95942234993
• CID: 4971998
• Update Time: 2025-05-23

2,4-Dibromo-3-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3-fluorothiophenol

• Inchi： 1S/C6H3Br2FS/c7-3-1-2-4(10)5(8)6(3)9/h1-2,10H
• InChI Key： OCFDAKMOJKGRBG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1S)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 3.6
• Topological Polar Surface Area: 1

Additional information on 2,4-Dibromo-3-fluorothiophenol

Introduction to 2,4-Dibromo-3-fluorothiophenol (CAS No. 1804934-22-2)

2,4-Dibromo-3-fluorothiophenol (CAS No. 1804934-22-2) is a specialized organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of brominated and fluorinated thiophenols, which are known for their diverse chemical reactivity and biological activities.

The molecular structure of 2,4-Dibromo-3-fluorothiophenol consists of a thiophene ring substituted with two bromine atoms at the 2 and 4 positions, and a fluorine atom at the 3 position. The presence of these halogen substituents imparts specific electronic and steric effects, making this compound a valuable building block in synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of 2,4-Dibromo-3-fluorothiophenol in various applications. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals. The bromine and fluorine substituents can be readily functionalized through various chemical reactions, such as nucleophilic substitution, cross-coupling reactions, and oxidative transformations. These reactions enable the synthesis of complex molecules with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In the context of medicinal chemistry, 2,4-Dibromo-3-fluorothiophenol has been explored as a scaffold for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives derived from 2,4-Dibromo-3-fluorothiophenol. These derivatives exhibited potent inhibitory activity against specific enzymes involved in cancer progression, suggesting their potential as lead compounds for further drug development.

Beyond its pharmaceutical applications, 2,4-Dibromo-3-fluorothiophenol has also been investigated for its use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaic devices. Research in this area has focused on optimizing the electronic structure and stability of materials derived from 2,4-Dibromo-3-fluorothiophenol, with promising results reported in terms of improved device performance.

The synthesis of 2,4-Dibromo-3-fluorothiophenol typically involves multistep processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include bromination and fluorination reactions on thiophene derivatives. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is crucial for sustainable chemical production.

In terms of safety and handling, it is important to note that while 2,4-Dibromo-3-fluorothiophenol is not classified as a hazardous material or controlled substance, proper precautions should be taken during its handling and storage to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices for handling organic compounds.

To summarize, 2,4-Dibromo-3-fluorothiophenol (CAS No. 1804934-22-2) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and advanced materials. Ongoing research continues to explore new applications and optimize synthetic methods for this promising compound.